Cas no 1046920-65-3 (3-(Chloromethyl)-5-(2,3-dichlorophenyl)pyridine)

3-(Chloromethyl)-5-(2,3-dichlorophenyl)pyridine is a halogenated pyridine derivative with a chloromethyl substituent at the 3-position and a 2,3-dichlorophenyl group at the 5-position. This compound serves as a versatile intermediate in organic synthesis, particularly in the development of pharmaceuticals and agrochemicals. Its reactive chloromethyl group enables further functionalization through nucleophilic substitution or cross-coupling reactions, while the dichlorophenyl moiety contributes to enhanced lipophilicity and binding affinity in target molecules. The pyridine core offers stability and potential for coordination chemistry. This structure is valued for its utility in constructing complex heterocyclic systems, making it a useful building block in medicinal chemistry and material science applications.

3-(Chloromethyl)-5-(2,3-dichlorophenyl)pyridine structure

1046920-65-3 structure

Product Name:3-(Chloromethyl)-5-(2,3-dichlorophenyl)pyridine

CAS No:1046920-65-3

MF:C₁₂H₈Cl₃N

MW:272.557620048523

CID:6180262

PubChem ID:42847717

Update Time:2025-10-21

3-(Chloromethyl)-5-(2,3-dichlorophenyl)pyridine Chemical and Physical Properties

Names and Identifiers

- 1046920-65-3
- 3-(chloromethyl)-5-(2,3-dichlorophenyl)pyridine
- EN300-715932
- 3-(Chloromethyl)-5-(2,3-dichlorophenyl)pyridine
- Inchi： 1S/C12H8Cl3N/c13-5-8-4-9(7-16-6-8)10-2-1-3-11(14)12(10)15/h1-4,6-7H,5H2
- InChI Key： RFEKCHSMPRJKMC-UHFFFAOYSA-N
- SMILES： ClC1C(=CC=CC=1C1C=NC=C(CCl)C=1)Cl

Computed Properties

Exact Mass: 270.972232g/mol
Monoisotopic Mass: 270.972232g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 1
Heavy Atom Count: 16
Rotatable Bond Count: 2
Complexity: 224
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 4.1
Topological Polar Surface Area: 12.9Å²

3-(Chloromethyl)-5-(2,3-dichlorophenyl)pyridine Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time	Inquiry
Enamine	EN300-715932-1.0g	3-(chloromethyl)-5-(2,3-dichlorophenyl)pyridine	1046920-65-3		1g	$0.0	2023-06-06

3-(Chloromethyl)-5-(2,3-dichlorophenyl)pyridine Related Literature

1. An approach towards the synthesis of novel fused nitrogen tricyclic heterocyclic scaffolds via GBB reaction†

Sandip Gangadhar Balwe,Yeon Tae Jeong Org. Biomol. Chem., 2018,16, 1287-1296
2. An analysis of the WTC fires using CIB correlations and simple modeling

JGQuintiere
3. An approach to C–N activation: coupling of arenesulfonyl hydrazides and arenesulfonyl chlorides with tert-amines via a metal-, oxidant- and halogen-free anodic oxidation†‡

M. Sheykhan,S. Khani,S. Shaabanzadeh,M. Joafshan Green Chem., 2017,19, 5940-5948
4. An amorphous Cu–In–S nanoparticle-based precursor ink with improved atom economy for CuInSe2 solar cells with 10.85% efficiency†

Green Chem., 2017,19, 1268-1277
5. Acentric and chiral heterometallic inorganic–organic hybrid frameworks mediated by alkali or alkaline earth ions: synthesis and NLO properties

Huabin Zhang,Shaowu Du CrystEngComm, 2014,16, 4059-4068

Additional information on 3-(Chloromethyl)-5-(2,3-dichlorophenyl)pyridine

Recent Advances in the Study of 3-(Chloromethyl)-5-(2,3-dichlorophenyl)pyridine (CAS: 1046920-65-3)

3-(Chloromethyl)-5-(2,3-dichlorophenyl)pyridine (CAS: 1046920-65-3) is a chemical compound of significant interest in the field of medicinal chemistry and drug discovery. Recent studies have highlighted its potential as a key intermediate in the synthesis of novel therapeutic agents, particularly in the development of central nervous system (CNS) targeting drugs. This research brief aims to provide an overview of the latest findings related to this compound, focusing on its synthesis, pharmacological properties, and potential applications in treating neurological disorders.

The compound's structural features, including the chloromethyl and dichlorophenyl groups, contribute to its reactivity and biological activity. Recent synthetic methodologies have optimized the production of 3-(Chloromethyl)-5-(2,3-dichlorophenyl)pyridine, achieving higher yields and purity, which are critical for its application in pharmaceutical development. Advanced techniques such as high-performance liquid chromatography (HPLC) and nuclear magnetic resonance (NMR) spectroscopy have been employed to characterize the compound and ensure its consistency in research settings.

Pharmacological studies have explored the compound's interaction with various biological targets, particularly ion channels and neurotransmitter receptors in the CNS. Preliminary data suggest that derivatives of 3-(Chloromethyl)-5-(2,3-dichlorophenyl)pyridine exhibit modulatory effects on GABA receptors, which could have implications for the treatment of anxiety, epilepsy, and other neurological conditions. However, further in vivo studies are required to validate these findings and assess the compound's safety and efficacy.

In addition to its potential therapeutic applications, recent research has also investigated the compound's role in chemical biology. Its ability to act as a versatile building block for the synthesis of more complex molecules has been demonstrated in several studies. For instance, it has been used to develop novel inhibitors of specific enzymes involved in inflammatory pathways, showcasing its broad utility in drug discovery.

Despite these promising developments, challenges remain in the clinical translation of 3-(Chloromethyl)-5-(2,3-dichlorophenyl)pyridine-based therapeutics. Issues such as bioavailability, metabolic stability, and potential toxicity need to be addressed through comprehensive preclinical studies. Collaborative efforts between chemists, biologists, and pharmacologists will be essential to overcome these hurdles and unlock the full potential of this compound.

In conclusion, 3-(Chloromethyl)-5-(2,3-dichlorophenyl)pyridine (CAS: 1046920-65-3) represents a valuable tool in medicinal chemistry with diverse applications in drug discovery and development. Ongoing research continues to uncover its mechanistic insights and therapeutic possibilities, positioning it as a compound of interest for future innovations in the treatment of neurological and inflammatory diseases.